Diethyl 2,4-diacetyl-3-methylpentanedioate

• CAS No.: 5409-57-4
• Molecular Formula: C14H22O6
• Molecular Weight: 286.32 g/mol
• IUPAC Name: diethyl 2,4-diacetyl-3-methylpentanedioate
• InChI: InChI=1S/C14H22O6/c1-6-19-13(17)11(9(4)15)8(3)12(10(5)16)14(18)20-7-2/h8,11-12H,6-7H2,1-5H3
• InChI Key: QRDRBGYJAXEENQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C)C(C(=O)C)C(=O)OCC)C(=O)C

Description

Diethyl 2,4-diacetyl-3-methylpentanedioate is a chemical compound with the molecular formula C14H22O6 . It is known for its unique structure and properties, making it a subject of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diethyl 2,4-diacetyl-3-methylpentanedioate typically involves the esterification of the corresponding diacid with ethanol in the presence of a catalyst. The reaction conditions often include refluxing the mixture to ensure complete esterification .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the production process .

Chemical Reactions Analysis

Types of Reactions

Diethyl 2,4-diacetyl-3-methylpentanedioate undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of corresponding diacids or other oxidized derivatives.

Reduction: Reduction reactions can yield alcohols or other reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield diacids, while reduction can produce alcohols .

Scientific Research Applications

Diethyl 2,4-diacetyl-3-methylpentanedioate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of Diethyl 2,4-diacetyl-3-methylpentanedioate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Diethyl 2,4-diacetyl-3-methylpentanedioate include:

• Diethyl 2,4-diacetyl-3-(4-chlorophenyl)pentanedioate
• This compound derivatives

Uniqueness

This compound is unique due to its specific structure, which imparts distinct chemical and physical properties. Its versatility in undergoing various chemical reactions and its wide range of applications make it a valuable compound in scientific research and industrial processes .